Cas no 903131-67-9 (1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine)

1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine structure
903131-67-9 structure
Product Name:1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine
CAS No:903131-67-9
MF:C7H12N2S
MW:156.248579978943
CID:1038817
PubChem ID:16427107
Update Time:2025-04-20

1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Isopropylthiazol-4-yl)-N-methylmethanamine dihydrochloride
    • (2-Isopropylthiazol-4-yl)methanamine
    • 1-(2-Isopropylthiazol-4-yl)-N-methylmethamine dihydrochloride
    • 2-(1-methylethyl)-4-Thiazolemethanamine
    • 2-(1-methylethyl)-4-thiazole-methanamine
    • 1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine
    • QSQQYISWPMYXSF-UHFFFAOYSA-N
    • 903131-67-9
    • FT-0746826
    • EN300-70689
    • AKOS010532956
    • [2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine
    • (2-propan-2-yl-1,3-thiazol-4-yl)methanamine
    • SCHEMBL348008
    • DB-078645
    • MDL: MFCD09025739
    • Inchi: 1S/C7H12N2S/c1-5(2)7-9-6(3-8)4-10-7/h4-5H,3,8H2,1-2H3
    • InChI Key: QSQQYISWPMYXSF-UHFFFAOYSA-N
    • SMILES: S1C=C(CN)N=C1C(C)C

Computed Properties

  • Exact Mass: 156.07211956g/mol
  • Monoisotopic Mass: 156.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.2Ų

1-[2-(propan-2-yl)-1,3-thiazol-4-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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